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Compound of Interest

Compound Name: 3-Mercaptopropyltriethoxysilane

Cat. No.: B089376 Get Quote

This technical guide provides a comprehensive overview of 3-Mercaptopropyltriethoxysilane
(MPTES), a versatile organosilane coupling agent. Intended for researchers, scientists, and

professionals in drug development, this document details its chemical structure,

physicochemical properties, synthesis, and key applications, with a focus on surface

modification and functionalization.

Chemical Structure and Identification
3-Mercaptopropyltriethoxysilane is a bifunctional organosilane featuring a hydrolyzable

triethoxysilyl group at one end and a reactive mercapto (thiol) group at the other, connected by

a propyl chain. This dual functionality allows it to act as a molecular bridge between inorganic

substrates and organic materials.

Diagram of the chemical structure of 3-Mercaptopropyltriethoxysilane.
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3-Mercaptopropyltriethoxysilane
HS-(CH2)3-Si(OCH2CH3)3

Hydrolysis
(+ 3H2O)

Silanetriol Intermediate
HS-(CH2)3-Si(OH)3 3 CH3CH2OH

Condensation

Intermolecular Crosslinking
(- H2O)

Surface Bonding
(- H2O)

Substrate with
-OH groups

Covalently Bonded MPTES
Substrate-O-Si-(CH2)3-SH Crosslinked Siloxane Network
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[Online PDF]. Available at: [https://www.benchchem.com/product/b089376#3-
mercaptopropyltriethoxysilane-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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